Cas no 2752-65-0 (Gambogic acid)

• Product Name: Gambogic acid
• CAS No: 2752-65-0
• MF: C₃₈H₄₄O₈
• MW: 628.751172065735
• MDL: MFCD16878985
• CID: 43386
• PubChem ID: 329799975
• Update Time: 2025-10-31

Gambogic acid Chemical and Physical Properties

Names and Identifiers

• gambogic acid
• Beta-Guttiferrin
• GAMBOGIC ACID(AS)
• cambogicacid
• GUTTATIC ACID
• GUTTIC ACID
• 1,5-Methano-1H,3H,11H-furo(3,4-g)pyrano(3,2-b)xanthene-1-crotonic acid
• B"-Guttiferrin
• Beta-Guttilactone
• AK160232
• CID 126963722
• GAMBOGICACID
• Isogambogic acid
• Spectrum_000175
• Spectrum2_000388
• Spectrum3_000707
• Spectrum4_001940
• KBioGR_002321
• KBioSS_000655
• DivK1c_001020
• SPBio_000575
• KBio1_001020
• KBio2_000655
• KBio2_003223
• KBio2_005791
• KBio3_001713
• NINDS_001020
• Cambogic acid
• GaMbogic aci
• BETA-GUTTIFERIN
• β-Guttilactone
• Gambogic acid, 95%, a caspases activator
• 2-Butenoic acid, 2-methyl-4-[(1R,3aS,5S,11R,14aS)-3a,4,5,7-tetrahydro-8-hydroxy-3,3,11-trimethyl-13-(3-methyl-2-buten-1-yl)-11-(4-methyl-3-penten-1-yl)-7,15-dioxo-1,5-methano-1H,3H,11H-furo[3,4-g]pyrano[3,2-b]xanthen-1-yl]-, (2Z)-
• (Z)-4-[(1S,2S,8R,17S,19R)-12-hydroxy-8,21,21-trimethyl-5-(3-methylbut-2-enyl)-8-(4-methylpent-3-enyl)-14,18-dioxo-3,7,20-trioxahexacyclo[15.4.1.02,15.02,19.04,13.06,11]docosa-4(13),5,9,11,15-pentaen-19-yl]-2-methylbut-2-enoic acid
• s2448
• CHEMBL555017
• Gambogic-acid
• UNII-8N585K83U2
• AC-34804
• Gambogic acid, >=95% (HPLC), powder
• BDBM50366237
• (-)-Gambogic Acid
• BCP21539
• Q5519727
• SCHEMBL16160279
• DTXSID101029723
• B''-Guttiferin
• .beta.-Guttiferin
• alpha-Gambogic acid
• MFCD16878985
• 2-BUTENOIC ACID, 2-METHYL-4-((1R,3AS,5S,11R,14AS)-3A,4,5,7-TETRAHYDRO-8-HYDROXY-3,3,11-TRIMETHYL-13-(3-METHYL-2-BUTEN-1-YL)-11-(4-METHYL-3-PENTEN-1-YL)-7,15-DIOXO-1,5-METHANO-1H,3H,11H-FURO(3,4-G)PYRANO(3,2-B)XANTHEN-1-YL)-, (2Z)-
• A-Guttilactone
• CHEBI:67521
• 8N585K83U2
• H10129
• BP-22199
• GEZHEQNLKAOMCA-RRZNCOCZSA-N
• GAMBOGIC ACID [MI]
• CS-1456
• (2Z)-2-METHYL-4-((1R,3AS,5S,11R,14AS)-3A,4,5,7-TETRAHYDRO-8-HYDROXY-3,3,11-TRIMETHYL-13-(3-METHYL-2-BUTEN-1-YL)-11-(4-METHYL-3-PENTEN-1-YL)-7,15-DIOXO-1,5-METHANO-1H,3H,11H-FURO(3,4-G)PYRANO(3,2-B)XANTHEN-1-YL)-2-BUTENOIC ACID
• (Z)-4-((1S,3aR,5S,11R,14aS)-8-hydroxy-2,2,11-trimethyl-13-(3-methylbut-2-en-1-yl)-11-(4-methylpent-3-en-1-yl)-4,7-dioxo-1,2,5,7-tetrahydro-11H-1,5-methanofuro[3,2-g]pyrano[3,2-b]xanthen-3a(4H)-yl)-2-methylbut-2-enoic acid
• A-Guttiferin
• CCG-270284
• 2752-65-0
• HY-N0087
• 1,5-Methano-1H,3H,11H-furo(3,4-g)pyrano(3,2-b)xanthene-1-crotonic acid, 3a,4,5,7-tetrahydro-8-hydroxy-alpha,3,3,11-tetramethyl-13-(3-methyl-2-butenyl)-11-(4-methyl-3-pentenyl)-7,15-dioxo-, (Z)-
• AKOS024463359
• R-gambogic acid
• C10062
• FS-8507
• SCHEMBL3857525
• J-016801
• 149655-52-7
• I07-0200
• SureCN3857525
• (Z)-4-[(2S,8R)-12-Hydroxy-8,21,21-trimethyl-5-(3-methylbut-2-enyl)-8-(4-methylpent-3-enyl)-14,18-dioxo-3,7,20-trioxahexacyclo[15.4.1.02,15.02,19.04,13.06,11]docosa-4(13),5,9,11,15-pentaen-19-yl]-2-methylbut-2-enoic acid
• 4-[12-hydroxy-8,21,21-trimethyl-5-(3-methylbut-2-enyl)-8-(4-methylpent-3-enyl)-14,18-dioxo-3,7,20-trioxahexacyclo[15.4.1.02,15.02,19.04,13.06,11]docosa-4(13),5,9,11,15-pentaen-19-yl]-2-methylbut-2-enoic acid
• NS00018046
• BRD-A37011749-001-03-1
• AS-49327
• (E)-4-[(1S,2S,8R,17S,19R)-12-hydroxy-8,21,21-trimethyl-5-(3-methylbut-2-enyl)-8-(4-methylpent-3-enyl)-14,18-dioxo-3,7,20-trioxahexacyclo[15.4.1.02,15.02,19.04,13.06,11]docosa-4(13),5,9,11,15-pentaen-19-yl]-2-methylbut-2-enoic acid
• GLXC-02792
• 2-Butenoic acid, 2-methyl-4-(3a,4,5,7-tetrahydro-8-hydroxy-3,3,11-trimethyl-13-(3-methyl-2-butenyl)-11-(4-methyl-3-pentenyl)-7,15-dioxo-1,5-methano-1H,3H,11H-furo(3,4-g)pyrano(3,2-b)xanthen-1-yl)-, (1R-(1alpha,1(Z),3abeta,5alpha,11beta,14aS*))-
• 1,5-Methano-1H,3H,11H-furo[3,4-g]pyrano[3,2-b]xanthene-1-crotonic acid, 3a,4,5,7-tetrahydro-8-hydroxy-.alpha.,3,3,11-tetramethyl-13-(3-methyl-2-butenyl)-11-(4-methyl-3-pentenyl)-7,15-dioxo-, (Z)-
• (Z)-4-((1S,2S,8R,17S,19R)-12-hydroxy-8,21,21-trimethyl-5-(3-methylbut-2-enyl)-8-(4-methylpent-3-enyl)-14,18-dioxo-3,7,20-trioxahexacyclo(15.4.1.02,15.02,19.04,13.06,11)docosa-4(13),5,9,11,15-pentaen-19-yl)-2-methylbut-2-enoic acid
• b-Guttiferin
• 2-Butenoic acid, 2-methyl-4-*3a,4,5,7-tetrahydro-8-hydroxy-3,3,11-trimethyl-13-(3-methyl-2-butenyl)-11-(4-methyl-3-pentenyl)-7,15-dioxo-1,5-meth
• CHEMBL5305342
• a-Gambogic acid
• b-Guttilactone
• 1,6-dihydroxy-3,5-dimethoxy-xanthen-9-one
• Gambogate
• 2-Butenoic acid, 2-methyl-4-[3a,4,5,7-tetrahydro-8-hydroxy-3,3,11-trimethyl-13-(3-methyl-2-butenyl)-11-(4-methyl-3-pentenyl)-7,15-dioxo-1,5-methano-1H,3H,11H-furo[3,4-g]pyrano[3,2-b]xanthen-1-yl]-, [1R-[1.alpha.,1(Z),3a.beta.,5.alpha.,11.beta.,14aS*]]-
• gamboge acid
• FG42759
• HY-N0087R
• Gambogic Acid (Standard)
• 631-063-8
• Gambogic acid

• MDL： MFCD16878985
• Inchi： 1S/C38H44O8/c1-20(2)10-9-15-36(8)16-14-24-29(39)28-30(40)26-18-23-19-27-35(6,7)46-37(33(23)41,17-13-22(5)34(42)43)38(26,27)45-32(28)25(31(24)44-36)12-11-21(3)4/h10-11,13-14,16,18,23,27,39H,9,12,15,17,19H2,1-8H3,(H,42,43)/b22-13-/t23-,27+,36-,37+,38-/m1/s1
• InChI Key： GEZHEQNLKAOMCA-RRZNCOCZSA-N
• SMILES： O1C(C)(C)[C@@H]2C[C@H]3C=C4C(C5C(=C6C=C[C@@](C)(CC/C=C(\C)/C)OC6=C(C/C=C(\C)/C)C=5O[C@@]24[C@]1(C/C=C(\C(=O)O)/C)C3=O)O)=O

Computed Properties

• Exact Mass: 628.30400
• Monoisotopic Mass: 628.30361836 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 46
• Rotatable Bond Count: 8
• Complexity: 1490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 628.7
• XLogP3: 7.3
• Topological Polar Surface Area: 119

Experimental Properties

• Color/Form: Yellow cryst.
• Density: 1.1057 (rough estimate)
• Melting Point: 88.5°C
• Boiling Point: 808.9℃/760mmHg
• Flash Point: 251.4±27.8 °C
• Refractive Index: 1.5290 (estimate)
• Solubility: DMSO: ≥10mg/mL
• PSA: 119.36000
• LogP: 7.23930
• Specific Rotation: D20 -685° (methanol)
• pka: 4.58±0.36(Predicted)

Gambogic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H315,H319,H335
• Warning Statement： P261,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：1
• Hazard Category Code： 25-36/37/38
• Safety Instruction： 26-45
• RTECS：PB9268200
• Hazardous Material Identification：
• PackingGroup：Ⅲ
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Pyranoxanthones
• Natural Products and Extracts Plant Extracts Plant based Miscellaneous

Additional information on Gambogic acid

Exploring the Therapeutic Potential of Gambogic Acid (CAS No. 2752-65-0): A Natural Compound with Multifaceted Bioactivities

Gambogic acid (GA), a naturally occurring xanthonoid derived from the resin of Garcinia hanburyi, has garnered significant attention in recent years due to its diverse pharmacological properties. With the CAS number 2752-65-0, this compound is increasingly studied for its potential applications in modern medicine, particularly in oncology and inflammation-related disorders. Researchers are particularly intrigued by its ability to modulate multiple cellular pathways, making it a promising candidate for multi-target therapy.

The growing interest in natural product drug discovery has placed Gambogic acid at the forefront of phytochemical research. Current studies focus on its remarkable anti-proliferative effects against various cancer cell lines, with particular emphasis on its ability to induce apoptosis through mitochondrial pathways. Unlike conventional chemotherapeutic agents, GA appears to selectively target cancer cells while sparing normal cells, addressing one of the most pressing concerns in cancer treatment today - reducing systemic toxicity.

One of the most searched questions regarding Gambogic acid (2752-65-0) relates to its mechanism of action. Current research indicates that GA exerts its effects through multiple mechanisms, including inhibition of heat shock proteins (HSPs), modulation of reactive oxygen species (ROS), and interference with signal transduction pathways such as STAT3 and NF-κB. This multi-pronged approach explains why resistance to GA develops less readily compared to single-target agents, a significant advantage in the era of drug-resistant cancers.

The pharmacokinetic profile of Gambogic acid has been another hot topic in pharmacological circles. While the compound demonstrates excellent bioactivity in vitro, researchers are actively working to improve its solubility and bioavailability for clinical applications. Recent advancements in drug delivery systems, including nanoparticle formulations and liposomal encapsulation, show promise in overcoming these challenges, potentially paving the way for future therapeutic use.

Beyond oncology, Gambogic acid CAS 2752-65-0 has shown potential in addressing other contemporary health concerns. Its anti-inflammatory properties are being explored for applications in autoimmune diseases and chronic inflammatory conditions. Additionally, emerging research suggests neuroprotective effects, positioning GA as a candidate for investigating neurodegenerative disorders - a field desperately needing novel therapeutic approaches.

Quality control and standardization of Gambogic acid preparations remain critical discussion points. With increasing demand for standardized herbal extracts, analytical methods such as HPLC and LC-MS are being refined to ensure consistent potency and purity of GA-containing products. This is particularly important as consumers and practitioners seek reliable, evidence-based natural therapeutics with measurable active components.

The safety profile of Gambogic acid (2752-65-0) continues to be thoroughly investigated. While traditional use provides some historical safety data, modern toxicological studies are essential for determining appropriate therapeutic windows. Current findings suggest that while GA has a favorable safety margin at therapeutic doses, proper dosing regimens must be established to maximize efficacy while minimizing potential adverse effects.

Future directions for Gambogic acid research include exploring its potential in combination therapies, particularly with conventional anticancer drugs where it may enhance efficacy or reduce required dosages. The compound's ability to sensitize resistant cancer cells to treatment aligns perfectly with current trends in precision medicine and personalized therapeutic approaches.

From a commercial perspective, sustainable sourcing of Gambogic acid presents both challenges and opportunities. As demand grows for this bioactive natural compound, efforts are underway to develop alternative production methods, including plant cell culture techniques and synthetic biology approaches, to ensure consistent supply without compromising ecological balance.

In conclusion, Gambogic acid (CAS 2752-65-0) represents an exciting frontier in natural product research, offering multiple therapeutic possibilities that align with current medical needs and consumer preferences for plant-derived medicines. As research progresses, this compound may well transition from traditional remedy to clinically validated therapeutic agent, bridging the gap between traditional knowledge and modern medicine.